![molecular formula C20H21N3OS B303912 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B303912.png)
3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide
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Overview
Description
The compound 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a synthetic organic compound that has been the focus of scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
The compound 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been the focus of scientific research due to its potential applications in the field of medicine. Research has shown that the compound has anti-inflammatory, analgesic, and antitumor properties. It has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The compound 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide works by inhibiting the activity of specific enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to bind to specific receptors in the brain, which can lead to the reduction of pain and inflammation.
Biochemical and Physiological Effects:
Research has shown that the compound this compound has a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators, which can lead to a reduction in pain and inflammation. It has also been found to inhibit the growth of tumor cells and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
The compound 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has a number of advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It has also been found to have a high degree of stability, which makes it suitable for use in a variety of experimental settings.
However, there are also limitations to the use of this compound in lab experiments. It has been found to have low solubility in water, which can make it difficult to work with in certain experimental settings. It also has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are a number of future directions for research on the compound 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide. One area of research is the development of new synthesis methods that can produce the compound more efficiently and with higher yields. Another area of research is the investigation of the compound's potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, there is also potential for research into the compound's potential applications in the treatment of other diseases such as cancer.
Synthesis Methods
The compound 3-amino-N-(4-methylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is synthesized through a multi-step process that involves the reaction of different chemical compounds. The synthesis method involves the reaction of 4-methylphenyl hydrazine with 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid to form an intermediate compound. This intermediate compound is then reacted with 2-chloroacetyl chloride to form the final product.
properties
Molecular Formula |
C20H21N3OS |
---|---|
Molecular Weight |
351.5 g/mol |
IUPAC Name |
6-amino-N-(4-methylphenyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide |
InChI |
InChI=1S/C20H21N3OS/c1-12-7-9-14(10-8-12)22-19(24)18-17(21)15-11-13-5-3-2-4-6-16(13)23-20(15)25-18/h7-11H,2-6,21H2,1H3,(H,22,24) |
InChI Key |
DTGKEIXVLIUTNO-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCCC4)N=C3S2)N |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCC4=C3)N |
Origin of Product |
United States |
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